Y16524

• Molecular Formula: C30H34ClN5O4
• Molecular Weight: 564.1 g/mol
• InChI: InChI=1S/C30H34ClN5O4/c1-19(34-11-13-39-14-12-34)17-35-18-25(21-7-9-27-23(15-21)20(2)33-40-27)32-30(35)26-5-4-6-29(37)36(26)22-8-10-28(38-3)24(31)16-22/h7-10,15-16,18-19,26H,4-6,11-14,17H2,1-3H3/t19-,26-/m0/s1
• InChIKey: MPSAWTZVAUPXBG-SIBVEZHUSA-N

Y16524 (also designated compound 16t) is a 5-imidazole-3-methylbenz[d]isoxazole derivative that functions as a potent and selective inhibitor of the CBP/p300 bromodomain. The compound inhibits the p300 bromodomain with an IC50 of 0.01 μM and exhibits anti-proliferative activity against the MV4;11 acute myeloid leukemia (AML) cell line (IC50 = 0.49 μM).

Y16524 (Compound 16t): A Potent, Low-Nanomolar CBP/p300 Bromodomain Inhibitor for Acute Myeloid Leukemia Research

Y16524 (also designated compound 16t) is a 5-imidazole-3-methylbenz[d]isoxazole derivative that functions as a potent and selective inhibitor of the CBP/p300 bromodomain [1]. The compound inhibits the p300 bromodomain with an IC50 of 0.01 μM and exhibits anti-proliferative activity against the MV4;11 acute myeloid leukemia (AML) cell line (IC50 = 0.49 μM) [1]. A co-crystal structure of Y16524 bound to the EP300 bromodomain has been determined at 2.13 Å resolution (PDB ID: 9JUT), providing a detailed molecular basis for its binding interactions [2].

CBP/p300 bromodomain target engagement studies

MV4;11 AML cell line-based proliferation assays

Structure-based drug design with deposited co-crystal structure

• [1] Hu JK, Tang X, Luo GL, Zhang C, Wu TB, Wang C, Shen H, Zhao XF, Wu XS, Smaill JB, Xu Y, Zhang Y, Xiang QP. Discovery of 5-imidazole-3-methylbenz[d]isoxazole derivatives as potent and selective CBP/p300 bromodomain inhibitors for the treatment of acute myeloid leukemia. Acta Pharmacol Sin. 2025 Jun;46(6):1706-1721. View Source
• [2] Hu J, Zhang C, Luo G, Tang X, Wu T, Shen H, Zhao X, Wu X, Smaill J, Zhang Y, Xu Y, Xiang Q. X-ray crystal structure of Y16524 in EP300. PDB ID: 9JUT. 2024. View Source

Why Y16524 Cannot Be Directly Substituted with Other CBP/p300 Bromodomain Inhibitors

While multiple chemical series target the CBP/p300 bromodomain, subtle structural differences in the 5-imidazole-3-methylbenz[d]isoxazole scaffold of Y16524 confer distinct binding interactions and cellular efficacy profiles. Even within the same lead optimization series, the closely related analog Y16526 (16u) exhibits a 3-fold lower potency on the p300 bromodomain (IC50 = 0.03 μM vs. 0.01 μM) yet displays superior anti-proliferative activity in MV4;11 cells (IC50 = 0.26 μM vs. 0.49 μM) [1]. This non-linear translation between target engagement and cellular potency underscores that in-class compounds are not interchangeable; selection for experimental use must be guided by the precise quantitative dataset associated with each specific molecule rather than class-level assumptions.

Closely related analog Y16526 shows divergent biochemical-to-cellular translation; target engagement potency may not predict cellular outcome.

Other CBP/p300 bromodomain inhibitor chemotypes may differ in binding mode and selectivity profile; direct assay replacement may require validation.

Class-level assumptions about bromodomain inhibition are not a substitute for compound-specific quantitative evidence.

• [1] Hu JK, Tang X, Luo GL, Zhang C, Wu TB, Wang C, Shen H, Zhao XF, Wu XS, Smaill JB, Xu Y, Zhang Y, Xiang QP. Discovery of 5-imidazole-3-methylbenz[d]isoxazole derivatives as potent and selective CBP/p300 bromodomain inhibitors for the treatment of acute myeloid leukemia. Acta Pharmacol Sin. 2025 Jun;46(6):1706-1721. View Source

Quantitative Differentiation of Y16524 vs. Comparator Compounds: A Procurement-Focused Evidence Guide

Y16524 Demonstrates 3-Fold Higher Potency on p300 Bromodomain Relative to the Closest Analog Y16526

In a direct head-to-head comparison, Y16524 (compound 16t) inhibits the p300 bromodomain with an IC50 of 0.01 μM, which is 3-fold more potent than the structurally related analog Y16526 (16u), which has an IC50 of 0.03 μM [1].

p300 Bromodomain IC50

Reported

0.01 μM

3-fold more potent than analog Y16526 (0.03 μM) in biochemical assay

Supports target engagement assay context

Evidence Dimension	p300 bromodomain inhibition
Target Compound Data	IC50 = 0.01 μM
Comparator Or Baseline	Y16526 (16u): IC50 = 0.03 μM
Quantified Difference	3-fold lower IC50
Conditions	Biochemical bromodomain binding assay

Why This Matters

Higher biochemical potency at the primary target suggests that lower concentrations of Y16524 are required to achieve equivalent target engagement, which can translate to a larger therapeutic index or reduced off-target liabilities in experimental systems.

• [1] Hu JK, Tang X, Luo GL, Zhang C, Wu TB, Wang C, Shen H, Zhao XF, Wu XS, Smaill JB, Xu Y, Zhang Y, Xiang QP. Discovery of 5-imidazole-3-methylbenz[d]isoxazole derivatives as potent and selective CBP/p300 bromodomain inhibitors for the treatment of acute myeloid leukemia. Acta Pharmacol Sin. 2025 Jun;46(6):1706-1721. View Source

Y16524 Exhibits Divergent Cellular Potency Compared to Y16526 in MV4;11 AML Cells

Despite its superior biochemical potency, Y16524 shows a higher cellular IC50 (0.49 μM) for inhibiting MV4;11 cell proliferation compared to Y16526, which has an IC50 of 0.26 μM [1]. This represents a 1.9-fold reduction in cellular potency relative to the analog.

MV4;11 Cell Proliferation

Reported

Y16524 (16t)

0.49 μM

vs

Y16526 (16u)

0.26 μM

Lower cellular potency despite higher target engagement; nonlinear translation

Cell permeability or intracellular context may differ

Evidence Dimension	Inhibition of MV4;11 cell proliferation
Target Compound Data	IC50 = 0.49 μM
Comparator Or Baseline	Y16526 (16u): IC50 = 0.26 μM
Quantified Difference	1.9-fold higher IC50 (lower cellular potency)
Conditions	MV4;11 AML cell line, 72-hour proliferation assay

Why This Matters

The disconnect between biochemical and cellular potency highlights that Y16524 and Y16526 have distinct cellular permeability, efflux, or intracellular binding characteristics. Researchers prioritizing cellular efficacy in AML models may find Y16526 more suitable, whereas those requiring maximal biochemical target engagement may prefer Y16524.

• [1] Hu JK, Tang X, Luo GL, Zhang C, Wu TB, Wang C, Shen H, Zhao XF, Wu XS, Smaill JB, Xu Y, Zhang Y, Xiang QP. Discovery of 5-imidazole-3-methylbenz[d]isoxazole derivatives as potent and selective CBP/p300 bromodomain inhibitors for the treatment of acute myeloid leukemia. Acta Pharmacol Sin. 2025 Jun;46(6):1706-1721. View Source

Y16524 Binds EP300 Bromodomain with a Defined X-Ray Co-Crystal Structure, Enabling Structure-Based Optimization

The co-crystal structure of Y16524 bound to the EP300 bromodomain has been solved at 2.13 Å resolution (PDB: 9JUT), providing atomic-level detail of its binding interactions [1]. In contrast, the closely related analog Y16526 lacks a publicly available co-crystal structure, limiting the ability to rationalize its binding mode or design improved derivatives.

EP300 Co-crystal Structure

Method context

X-ray 2.13 Å resolution, PDB: 9JUT

Enables structure-based design; analog Y16526 lacks public structural data

Supports binding mode interpretation and optimization

Evidence Dimension	Structural characterization
Target Compound Data	2.13 Å resolution co-crystal structure (PDB: 9JUT)
Comparator Or Baseline	Y16526: No public co-crystal structure
Quantified Difference	Unique structural dataset
Conditions	X-ray diffraction of Y16524 in EP300 bromodomain

Why This Matters

Access to a high-resolution co-crystal structure is a critical differentiator for medicinal chemistry and computational chemistry workflows, enabling structure-based optimization, virtual screening, and rational scaffold hopping that is not feasible with compounds lacking experimental structural data.

• [1] Hu J, Zhang C, Luo G, Tang X, Wu T, Shen H, Zhao X, Wu X, Smaill J, Zhang Y, Xu Y, Xiang Q. X-ray crystal structure of Y16524 in EP300. PDB ID: 9JUT. 2024. View Source

Optimal Research and Procurement Applications for Y16524

Biochemical Profiling of CBP/p300 Bromodomain Inhibitors

Y16524 is the optimal choice as a positive control or reference compound for biochemical assays measuring p300 bromodomain inhibition due to its sub-10 nM IC50 (0.01 μM) [1]. Its potency exceeds that of the close analog Y16526 by 3-fold, making it a more sensitive probe for detecting subtle changes in assay conditions or compound activity.

Structure-Guided Medicinal Chemistry Campaigns

Research groups engaged in structure-based drug design targeting the CBP/p300 bromodomain should prioritize Y16524 procurement because it is the only member of the 5-imidazole-3-methylbenz[d]isoxazole series with a publicly deposited co-crystal structure (PDB: 9JUT, 2.13 Å) [2]. This structural information is essential for understanding key ligand-protein interactions and guiding the rational design of next-generation inhibitors.

Comparative Pharmacology Studies in AML

For experiments designed to dissect the relationship between biochemical potency and cellular efficacy, Y16524 serves as a critical comparator to Y16526. While Y16524 shows superior target engagement (0.01 μM vs. 0.03 μM), it demonstrates lower anti-proliferative activity in MV4;11 AML cells (0.49 μM vs. 0.26 μM) [1]. This divergent profile makes the pair ideal for investigating factors such as cell permeability, intracellular retention, and off-target effects that influence the translation of biochemical inhibition to cellular outcomes.

Acute Myeloid Leukemia Preclinical Research

Y16524 is a valuable tool compound for exploring CBP/p300 bromodomain dependency in AML models. It has been specifically validated for activity in the MV4;11 AML cell line (IC50 = 0.49 μM) [1] and represents a well-characterized chemical probe for target engagement studies in this disease context.

Application

Selection Property

Validation Focus

CBP/p300 biochemical profiling

Target engagement potency review

Biochemical inhibition endpoint context

Structure-based drug design

Co-crystal structure availability

Binding mode interpretation and scaffold optimization

AML cellular efficacy studies

Divergent target-to-cell translation

Cell permeability and intracellular context assessment

AML preclinical pathway research

MV4;11 cell-line activity context

Anti-proliferative endpoint interpretation

• [1] Hu JK, Tang X, Luo GL, Zhang C, Wu TB, Wang C, Shen H, Zhao XF, Wu XS, Smaill JB, Xu Y, Zhang Y, Xiang QP. Discovery of 5-imidazole-3-methylbenz[d]isoxazole derivatives as potent and selective CBP/p300 bromodomain inhibitors for the treatment of acute myeloid leukemia. Acta Pharmacol Sin. 2025 Jun;46(6):1706-1721. View Source
• [2] Hu J, Zhang C, Luo G, Tang X, Wu T, Shen H, Zhao X, Wu X, Smaill J, Zhang Y, Xu Y, Xiang Q. X-ray crystal structure of Y16524 in EP300. PDB ID: 9JUT. 2024. View Source